Cas no 932286-39-0 (2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 932286-39-0
• MF: C₁₉H₁₅N₅O₄
• MW: 377.353503465652
• CID: 5498419
• Update Time: 2025-10-22

2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• XYPIXLPGRRMJRT-UHFFFAOYSA-N
• 7H-Purine-6-carboxamide, 8,9-dihydro-2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-
• 2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C19H15N5O4/c1-28-11-6-4-5-10(9-11)24-18-15(22-19(24)27)14(16(20)26)21-17(23-18)12-7-2-3-8-13(12)25/h2-9,25H,1H3,(H2,20,26)(H,22,27)
• InChI Key： XYPIXLPGRRMJRT-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C3=CC=CC=C3O)=NC=2C(N)=O)N(C2=CC=CC(OC)=C2)C1=O

Additional information on 2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Introduction to 2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 932286-39-0)

The compound 2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, identified by its CAS number 932286-39-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a purine core structure, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The presence of hydroxyl and methoxy substituents on the aromatic rings introduces unique electronic and steric properties, making it a promising candidate for further investigation.

In recent years, the exploration of purine derivatives has been extensively studied for their role in modulating various biological pathways. The specific arrangement of functional groups in 2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide suggests potential interactions with enzymes and receptors involved in inflammation, metabolism, and cell signaling. This has prompted researchers to delve deeper into its pharmacological profile, aiming to uncover new therapeutic applications.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The purine scaffold is a well-established motif in medicinal chemistry, with numerous drugs on the market derived from this class of compounds. By incorporating hydroxyl and methoxy groups at strategic positions, 2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide may exhibit enhanced binding affinity or selectivity for target proteins. This feature is particularly crucial in drug design, as it can lead to more effective and less toxic treatments.

Recent studies have highlighted the importance of hydroxyl and methoxy substituents in modulating the biological activity of purine derivatives. These groups can influence solubility, metabolic stability, and interactions with biological targets. For instance, the hydroxyl group at position 2 of the phenyl ring may participate in hydrogen bonding with polar residues in protein binding pockets, while the methoxy group at position 3 could affect electronic distribution and thus binding affinity. Such interactions are critical for optimizing drug-like properties.

The synthesis of 2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to achieve high yields and purity levels. Techniques such as multi-step organic synthesis, including condensation reactions, cyclization processes, and functional group transformations, are employed to construct the desired purine core. The introduction of hydroxyl and methoxy groups often requires careful control of reaction conditions to avoid unwanted side products.

In terms of pharmacological evaluation, 2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has been subjected to various in vitro assays to assess its potential biological effects. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammatory disorders. The precise mechanism of action remains under investigation but is likely mediated through interactions with key cellular pathways.

The significance of this compound is further underscored by its potential applications in drug discovery pipelines. Given its structural features and observed biological activity, it serves as a valuable scaffold for designing novel analogs with improved pharmacokinetic profiles. Researchers are exploring modifications to enhance its solubility, bioavailability, and target specificity through structure-based drug design approaches.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide. Molecular modeling techniques allow researchers to predict how this molecule might interact with biological targets at the atomic level. These simulations provide insights into binding affinities, enzyme inhibition kinetics, and potential side effects before experimental validation is conducted.

The future prospects for 2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide are promising given its unique structural features and potential biological activities. Ongoing research aims to elucidate its full pharmacological profile through comprehensive preclinical studies. These investigations will not only validate its therapeutic potential but also provide critical data for optimizing its development into a clinical candidate.

In conclusion,2-(2-hydroxyphenyl)-9-(3-methoxyphenyl)-8 oxo - 8 , 9 dihydro - 7 H - pur ine - 6 car box am ide ( CAS No . 93 2286 - 39 - 0 ) represents a significant contribution to pharmaceutical chemistry. Its complex structure , featuring hydroxyl and methoxy substituents on aromatic rings , positions it as a promising candidate for further exploration in drug discovery . As research continues , this compound holds great promise for addressing unmet medical needs through innovative therapeutic strategies .